Cas no 2138309-16-5 (3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride)

3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride is a specialized sulfonyl fluoride derivative used primarily as a reactive intermediate in organic synthesis and medicinal chemistry. Its key structural features—a nitro group, trifluoroacetamido moiety, and sulfonyl fluoride—make it valuable for selective modifications, particularly in the development of covalent inhibitors and protease-targeting compounds. The sulfonyl fluoride group exhibits high electrophilicity, enabling efficient reactions with nucleophilic residues such as serine or threonine in proteins. The trifluoroacetamido and nitro substituents further enhance its reactivity and selectivity in cross-coupling or substitution reactions. This compound is particularly useful in chemical biology and drug discovery for probing enzyme mechanisms or designing activity-based probes. Its stability under mild conditions allows for controlled functionalization in complex synthetic pathways.
3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride structure
2138309-16-5 structure
Product Name:3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride
CAS No:2138309-16-5
MF:C8H4F4N2O5S
MW:316.186374664307
CID:6585476
PubChem ID:165460542
Update Time:2025-10-30

3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 3-nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride
    • EN300-727623
    • 2138309-16-5
    • 3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride
    • Inchi: 1S/C8H4F4N2O5S/c9-8(10,11)7(15)13-5-2-1-4(20(12,18)19)3-6(5)14(16)17/h1-3H,(H,13,15)
    • InChI Key: DIDBCUNHDZFICR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)[N+](=O)[O-])NC(C(F)(F)F)=O)(=O)(=O)F

Computed Properties

  • Exact Mass: 315.97770505g/mol
  • Monoisotopic Mass: 315.97770505g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 117Ų

3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-727623-1.0g
3-nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride
2138309-16-5
1g
$0.0 2023-06-06

Additional information on 3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride

Recent Advances in the Application of 3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride (CAS: 2138309-16-5) in Chemical Biology and Drug Discovery

The compound 3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride (CAS: 2138309-16-5) has recently emerged as a critical reagent in chemical biology and medicinal chemistry due to its unique reactivity and potential applications in drug discovery. This sulfonyl fluoride derivative is particularly notable for its ability to act as a covalent inhibitor, targeting active-site nucleophiles in enzymes, which has spurred significant interest in its use for probing biological pathways and developing therapeutic agents.

Recent studies have highlighted the role of 3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride in activity-based protein profiling (ABPP). ABPP is a powerful technique for identifying and characterizing enzyme activities in complex biological systems. The compound's sulfonyl fluoride moiety selectively reacts with serine hydrolases and other nucleophilic enzymes, enabling researchers to map enzyme activities in vivo and in vitro. This property has been leveraged in several high-profile studies to uncover novel drug targets and elucidate mechanisms of disease.

In the context of drug discovery, 3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride has been employed as a warhead in the design of covalent inhibitors. Covalent inhibitors offer several advantages, including prolonged target engagement and the potential to target undruggable sites. Recent work has demonstrated the utility of this compound in developing inhibitors for proteases, kinases, and other enzymes implicated in cancer, infectious diseases, and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this sulfonyl fluoride derivative to develop potent and selective inhibitors of a key viral protease.

The chemical stability and reactivity of 3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride have also been subjects of recent investigation. Advanced spectroscopic and computational studies have provided insights into its reaction mechanisms, aiding in the rational design of more effective derivatives. Furthermore, its compatibility with bioorthogonal chemistry has expanded its applications in live-cell imaging and target identification, as highlighted in a recent Nature Chemical Biology publication.

Despite its promise, challenges remain in the broader adoption of 3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride. Issues such as off-target reactivity and the need for improved selectivity are active areas of research. However, ongoing efforts to optimize its properties and explore new applications suggest that this compound will continue to play a pivotal role in chemical biology and drug discovery. Future directions may include the development of bifunctional reagents and the integration of this sulfonyl fluoride with emerging technologies such as CRISPR-based screening and proteomics.

In conclusion, 3-Nitro-4-(trifluoroacetamido)benzene-1-sulfonyl fluoride (CAS: 2138309-16-5) represents a versatile and valuable tool in modern chemical biology and medicinal chemistry. Its unique reactivity profile and applications in ABPP, covalent inhibitor design, and target identification underscore its importance in advancing both fundamental research and therapeutic development. Continued innovation in its use and optimization will likely yield further breakthroughs in the coming years.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk